1,2,4-Trimethylbenzene 1,2,4-Trimethylbenzene Sigma-Aldrich offers 1,2,4-trimethylbenzene for a variety of applications that include, but are not limited to, environmental, food and beverage, forensics, petrochemical and pharmaceutical analyses. Purity of the chemical is about 99% unless otherwise stated.
1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals.
1,2,4-trimethylbenzene is a trimethylbenzene carrying methyl groups at positions 1, 2 and 4. It has a role as a neurotoxin.
Pseudocumene, also known as pseudocumol or psi-cumene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Pseudocumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pseudocumene has been primarily detected in urine. Within the cell, pseudocumene is primarily located in the membrane (predicted from logP). Pseudocumene exists in all eukaryotes, ranging from yeast to humans. Pseudocumene can be converted into 2, 3, 5-trimethylphenol. Pseudocumene is a plastic tasting compound that can be found in black walnut and corn. This makes pseudocumene a potential biomarker for the consumption of these food products. Pseudocumene is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 95-63-6
VCID: VC21255662
InChI: InChI=1S/C9H12/c1-7-4-5-8(2)9(3)6-7/h4-6H,1-3H3
SMILES: CC1=CC(=C(C=C1)C)C
Molecular Formula: C9H12
Molecular Weight: 120.19 g/mol

1,2,4-Trimethylbenzene

CAS No.: 95-63-6

Cat. No.: VC21255662

Molecular Formula: C9H12

Molecular Weight: 120.19 g/mol

* For research use only. Not for human or veterinary use.

1,2,4-Trimethylbenzene - 95-63-6

Specification

Description Sigma-Aldrich offers 1,2,4-trimethylbenzene for a variety of applications that include, but are not limited to, environmental, food and beverage, forensics, petrochemical and pharmaceutical analyses. Purity of the chemical is about 99% unless otherwise stated.
1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals.
1,2,4-trimethylbenzene is a trimethylbenzene carrying methyl groups at positions 1, 2 and 4. It has a role as a neurotoxin.
Pseudocumene, also known as pseudocumol or psi-cumene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Pseudocumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pseudocumene has been primarily detected in urine. Within the cell, pseudocumene is primarily located in the membrane (predicted from logP). Pseudocumene exists in all eukaryotes, ranging from yeast to humans. Pseudocumene can be converted into 2, 3, 5-trimethylphenol. Pseudocumene is a plastic tasting compound that can be found in black walnut and corn. This makes pseudocumene a potential biomarker for the consumption of these food products. Pseudocumene is a potentially toxic compound.
CAS No. 95-63-6
Molecular Formula C9H12
Molecular Weight 120.19 g/mol
IUPAC Name 1,2,4-trimethylbenzene
Standard InChI InChI=1S/C9H12/c1-7-4-5-8(2)9(3)6-7/h4-6H,1-3H3
Standard InChI Key GWHJZXXIDMPWGX-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)C)C
Canonical SMILES CC1=CC(=C(C=C1)C)C
Boiling Point 334.4 °F at 760 mm Hg (USCG, 1999)
169.3 °C
168.89 °C
169 °C
337°F
Colorform Clear, colorless liquid
Flash Point 111 °F (USCG, 1999)
112 °F (44 °C) (Closed cup)
44 °C c.c.
112°F
Melting Point -47.2 °F (USCG, 1999)
-43.8 °C
-43.77 °C
-43.8°C
-44 °C
-77°F

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